5-(4-((3,4-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine

• IUPAC Name: 5-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-pyrrolidin-1-ylpyridazine
• InChI: InChI=1S/C20H27N5O4S/c1-28-18-6-5-17(14-19(18)29-2)30(26,27)25-11-9-23(10-12-25)16-13-20(22-21-15-16)24-7-3-4-8-24/h5-6,13-15H,3-4,7-12H2,1-2H3
• InChI Key: RKWRVDFOKKRFOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=NN=C3)N4CCCC4)OC
• Molecular Formula: C20H27N5O4S
• Molecular Weight: 433.5 g/mol
• CAS No.: 1797719-78-8

Description

5-(4-((3,4-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine is a useful research compound. Its molecular formula is C20H27N5O4S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Bioactive Sulfonamide and Amide Derivatives

Research has led to the synthesis of new sulfonamide and amide derivatives containing piperazine ring and imidazo[1,2-b]pyridazine moiety, demonstrating potential in vitro antimicrobial activity against various bacteria and for antifungal and antimalarial activities. This highlights the chemical versatility and potential therapeutic applications of compounds related to 5-(4-((3,4-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine (Bhatt, Kant, & Singh, 2016).

Antidiabetic Drug Development

A family of triazolo-pyridazine-6-yl-substituted piperazines was synthesized and evaluated for Dipeptidyl peptidase-4 (DPP-4) inhibition potential, marking them as promising candidates for anti-diabetic medication development. This showcases the application of related compounds in addressing diabetes through enzyme inhibition mechanisms and insulinotropic activities (Bindu, Vijayalakshmi, & Manikandan, 2019).

Antibacterial Compound Synthesis

The synthesis of new heterocyclic compounds containing a sulfonamido moiety, aimed for antibacterial use, demonstrates the compound's role in developing treatments against bacterial infections. This aligns with the broader scope of utilizing such chemical structures for pharmaceutical applications to combat microbial resistance (Azab, Youssef, & El-Bordany, 2013).

Antiproliferative Activity Against Cancer Cell Lines

The synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and their evaluation for antiproliferative effect against human cancer cell lines highlight the compound's potential in cancer treatment research. This illustrates the exploration of related compounds in oncology, focusing on their ability to inhibit cancer cell growth (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).